Cas no 2227822-95-7 (rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol)

• Product Name: rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol
• CAS No: 2227822-95-7
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6015564
• PubChem ID: 165671464
• Update Time: 2025-06-12

rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol
• 2227822-95-7
• rac-4-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-5-bromo-2-methoxyphenol
• EN300-1924935

• Inchi： 1S/C12H16BrNO2/c1-12(2)10(11(12)14)6-4-9(16-3)8(15)5-7(6)13/h4-5,10-11,15H,14H2,1-3H3/t10-,11-/m1/s1
• InChI Key： NNIUQMONVAZAQH-GHMZBOCLSA-N
• SMILES： BrC1=CC(=C(C=C1[C@@H]1[C@H](C1(C)C)N)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol

Recent Advances in the Study of rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol (CAS: 2227822-95-7)

The compound rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol (CAS: 2227822-95-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol, which contribute to its ability to interact with specific biological targets. The presence of the cyclopropyl and bromophenol moieties has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol exhibits potent inhibitory effects on key pathways involved in inflammatory and proliferative diseases. For instance, it has been shown to modulate the activity of kinases and other signaling molecules, suggesting its potential as a targeted therapy for conditions such as cancer and autoimmune disorders. These findings are supported by robust experimental data, including dose-response curves and mechanistic studies.

One of the most notable advancements in the study of this compound is its application in combination therapies. Recent preclinical trials have explored its synergistic effects with existing drugs, revealing enhanced efficacy and reduced toxicity. This approach could pave the way for more effective treatment regimens, particularly in cases where monotherapy has shown limited success. Additionally, computational modeling has been utilized to predict its pharmacokinetic properties, further optimizing its therapeutic potential.

Despite these promising results, challenges remain in the development of rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol as a clinical drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve its drug-like properties while retaining its biological activity.

In conclusion, rac-4-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromo-2-methoxyphenol represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and functional characteristics offer significant potential for therapeutic innovation. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and translating research findings into tangible medical solutions.